4-[[4-(4-Hydroxyphenyl)phthalazin-1-yl]amino]-N-phenylbenzamide

• CAS No.: 488793-85-7
• Product Name: 4-[[4-(4-Hydroxyphenyl)phthalazin-1-yl]amino]-N-phenylbenzamide
• Molecular Formula: C27H20N4O2
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 4-[[4-(4-hydroxyphenyl)phthalazin-1-yl]amino]-N-phenylbenzamide
• Standard InChI: InChI=1S/C27H20N4O2/c32-22-16-12-18(13-17-22)25-23-8-4-5-9-24(23)26(31-30-25)28-21-14-10-19(11-15-21)27(33)29-20-6-2-1-3-7-20/h1-17,32H,(H,28,31)(H,29,33)
• Standard InChIKey: UPKNGUQNXSMHBE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NC3=NN=C(C4=CC=CC=C43)C5=CC=C(C=C5)O
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)NC3=NN=C(C4=CC=CC=C43)C5=CC=C(C=C5)O
• Appearance: Solid powder
• Description: ARN272 is a FAAH-like anandamide transporter (FLAT) inhibitor. ARN272 attenuates nausea-induced behaviour in rats, and vomiting in shrews (Suncus murinus). The anandamide transport inhibition by ARN272 tonically activates CB1 receptors and as such produces a type of indirect agonism to regulate toxin-induced nausea and vomiting.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ARN272; ARN-272; ARN 272
• Reference: 1: O'Brien LD, Limebeer CL, Rock EM, Bottegoni G, Piomelli D, Parker LA.; 2: Fu J, Bottegoni G, Sasso O, Bertorelli R, Rocchia W, Masetti M, Guijarro A,
• PubChem Compound: 1386351
• Last Modified: Nov 11 2021